Cas no 2248315-22-0 (tert-butyl 4-hydroxy-4-(trichloromethyl)piperidine-1-carboxylate)

• Product Name: tert-butyl 4-hydroxy-4-(trichloromethyl)piperidine-1-carboxylate
• CAS No: 2248315-22-0
• MF: C₁₁H₁₈Cl₃NO₃
• MW: 318.624520778656
• CID: 6145104
• PubChem ID: 137935415
• Update Time: 2025-07-18

tert-butyl 4-hydroxy-4-(trichloromethyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-hydroxy-4-(trichloromethyl)piperidine-1-carboxylate
• 2248315-22-0
• EN300-1693668

• Inchi： 1S/C11H18Cl3NO3/c1-9(2,3)18-8(16)15-6-4-10(17,5-7-15)11(12,13)14/h17H,4-7H2,1-3H3
• InChI Key： TXYJSIIVLDEIEM-UHFFFAOYSA-N
• SMILES： ClC(C1(CCN(C(=O)OC(C)(C)C)CC1)O)(Cl)Cl

Computed Properties

• Exact Mass: 317.035227g/mol
• Monoisotopic Mass: 317.035227g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 49.8Ų

Additional information on tert-butyl 4-hydroxy-4-(trichloromethyl)piperidine-1-carboxylate

Introduction to Tert-butyl 4-hydroxy-4-(trichloromethyl)piperidine-1-carboxylate (CAS No. 2248315-22-0)

Tert-butyl 4-hydroxy-4-(trichloromethyl)piperidine-1-carboxylate, identified by its CAS number 2248315-22-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the piperidine class, a heterocyclic structure that is widely recognized for its role in the synthesis of biologically active molecules. The presence of both hydroxyl and trichloromethyl substituents in its molecular framework imparts unique chemical properties, making it a valuable intermediate in the development of novel therapeutic agents.

The structure of this compound features a piperidine ring substituted with a tert-butyl group, a 4-hydroxy moiety, and a 4-(trichloromethyl) side chain. These functional groups contribute to its reactivity and potential applications in drug design. The tert-butyl group enhances lipophilicity, while the hydroxyl group can participate in hydrogen bonding, influencing both solubility and binding affinity. The trichloromethyl group, on the other hand, introduces electrophilic centers that can be further functionalized, allowing for the creation of more complex derivatives.

In recent years, there has been growing interest in exploring the pharmacological potential of piperidine derivatives. The hydroxylated and trichloromethyl-substituted piperidine core has been investigated for its role in modulating various biological pathways. For instance, studies have suggested that such structures may exhibit inhibitory effects on enzymes involved in inflammatory responses and cancer progression. The tert-butyl 4-hydroxy-4-(trichloromethyl)piperidine-1-carboxylate compound, with its unique substitution pattern, represents a promising scaffold for further chemical optimization.

One of the most compelling aspects of this compound is its versatility as a building block in medicinal chemistry. Researchers have leveraged its structural features to develop analogs with enhanced pharmacokinetic profiles and improved target specificity. The hydroxyl group, for example, can be used to form esters or ethers, enabling the attachment of diverse pharmacophores. Meanwhile, the trichloromethyl group provides a reactive site for nucleophilic substitution reactions, allowing for the introduction of additional functional groups such as amides or thiols.

Recent advancements in computational chemistry have further facilitated the exploration of this compound's potential. Molecular modeling studies have been employed to predict how tert-butyl 4-hydroxy-4-(trichloromethyl)piperidine-1-carboxylate interacts with biological targets at the molecular level. These simulations have helped identify key binding pockets and provided insights into how structural modifications might enhance binding affinity or selectivity. Such computational approaches are increasingly integral to modern drug discovery pipelines.

The synthesis of this compound has also been refined through continuous improvements in synthetic methodologies. Modern techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation have enabled more efficient and scalable production processes. These advancements not only reduce costs but also improve the overall quality and purity of the final product, which is critical for pharmaceutical applications.

Moreover, the growing emphasis on green chemistry has prompted researchers to develop more sustainable synthetic routes for compounds like tert-butyl 4-hydroxy-4-(trichloromethyl)piperidine-1-carboxylate. Efforts have been made to minimize waste generation and reduce reliance on hazardous reagents without compromising yield or efficiency. Such environmentally conscious approaches align with broader industry trends toward more sustainable practices.

In conclusion, tert-butyl 4-hydroxy-4-(trichloromethyl)piperidine-1-carboxylate (CAS No. 2248315-22-0) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features, combined with recent advancements in synthetic and computational chemistry, make it an attractive candidate for further exploration. As the field continues to evolve, this compound is likely to play an increasingly important role in the discovery and optimization of novel therapeutic agents.